ethyl 4-amino-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-5-pyrimidinecarboxylate

• IUPAC Name: ethyl 4-amino-2-(2-oxo-2-piperidin-1-ylethyl)sulfanylpyrimidine-5-carboxylate
• InChI: InChI=1S/C14H20N4O3S/c1-2-21-13(20)10-8-16-14(17-12(10)15)22-9-11(19)18-6-4-3-5-7-18/h8H,2-7,9H2,1H3,(H2,15,16,17)
• InChI Key: XWCSFXJBWLENAW-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CN=C(N=C1N)SCC(=O)N2CCCCC2
• Molecular Formula: C14H20N4O3S
• Molecular Weight: 324.40 g/mol

Description

Ethyl 4-amino-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-5-pyrimidinecarboxylate is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound is a pyrimidine derivative and is also known as EAPB or EAPA. It has been synthesized through various methods and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Mechanism of Action

The exact mechanism of action of ethyl 4-amino-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-5-pyrimidinecarboxylate is not fully understood. However, it has been suggested that it may act as a GABA receptor agonist, which could explain its anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects
Studies have shown that ethyl 4-amino-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-5-pyrimidinecarboxylate can affect various biochemical and physiological processes in the body. It has been shown to increase the levels of gamma-aminobutyric acid (GABA) in the brain, which is a neurotransmitter that has inhibitory effects on the central nervous system. It has also been shown to decrease the levels of glutamate, which is a neurotransmitter that has excitatory effects on the central nervous system.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 4-amino-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-5-pyrimidinecarboxylate in lab experiments is its potential therapeutic applications. It has been shown to have anticonvulsant, antidepressant, and anxiolytic effects, which could make it a valuable tool for studying these conditions in animal models. However, one limitation of using this compound in lab experiments is its potential toxicity. Studies have shown that high doses of this compound can cause liver damage and other adverse effects.

Future Directions

There are several future directions for research involving ethyl 4-amino-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-5-pyrimidinecarboxylate. One potential direction is to study its potential as a treatment for other neurological disorders, such as Alzheimer's disease and Parkinson's disease. Another direction is to investigate its potential as a tool for studying the role of GABA and glutamate in the central nervous system. Additionally, further research is needed to determine the optimal dosing and administration of this compound for therapeutic use.
In conclusion, ethyl 4-amino-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-5-pyrimidinecarboxylate is a chemical compound that has potential therapeutic applications and has been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments. Further research is needed to fully understand its therapeutic potential and to determine the optimal dosing and administration for therapeutic use.

Synthesis Methods

The synthesis of ethyl 4-amino-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-5-pyrimidinecarboxylate has been reported in the literature through various methods. One such method involves the reaction of 2-(1-piperidinyl)acetohydrazide with ethyl 2-chloro-5-formyl-3-oxopentanoate in the presence of sodium methoxide. The resulting product is then treated with thiourea to obtain the final compound.

Scientific Research Applications

Ethyl 4-amino-2-{[2-oxo-2-(1-piperidinyl)ethyl]thio}-5-pyrimidinecarboxylate has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to have anticonvulsant properties and has been studied as a potential treatment for epilepsy. It has also been studied for its potential antidepressant and anxiolytic effects.